Cas no 155020-53-4 (N-(2,3-difluoro-4-hydroxyphenyl)acetamide)

N-(2,3-Difluoro-4-hydroxyphenyl)acetamide is a fluorinated aromatic acetamide derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a difluorinated phenol moiety and an acetamide group, which may enhance metabolic stability and bioavailability in drug discovery contexts. The compound's fluorine substitutions can influence electronic properties and intermolecular interactions, making it a valuable intermediate for synthesizing bioactive molecules. Its hydroxyl group provides a reactive site for further functionalization. This compound is of interest in medicinal chemistry for its potential as a building block in the development of kinase inhibitors or antimicrobial agents. Careful handling is recommended due to the reactivity of its functional groups.

N-(2,3-difluoro-4-hydroxyphenyl)acetamide structure

155020-53-4 structure

Product Name:N-(2,3-difluoro-4-hydroxyphenyl)acetamide

CAS No:155020-53-4

MF:C₈H₇F₂NO₂

MW:187.143489122391

CID:106796

PubChem ID:10397561

Update Time:2025-05-27

N-(2,3-difluoro-4-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-(2,3-difluoro-4-hydroxyphenyl)-
- N-(2,3-difluoro-4-hydroxyphenyl)acetamide
- EN300-247317
- ACETAMIDE,N-(2,3-DIFLUORO-4-HYDROXYPHENYL)-
- Acetamide, N-(2,3-difluoro-4-hydroxyphenyl)-
- DTXSID20439212
- AKOS030563908
- Z1216843975
- 155020-53-4
- Inchi： 1S/C8H7F2NO2/c1-4(12)11-5-2-3-6(13)8(10)7(5)9/h2-3,13H,1H3,(H,11,12)
- InChI Key： VVRXYODLCLWADJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1NC(C)=O)O)F

Computed Properties

Exact Mass: 187.04451
Monoisotopic Mass: 187.04448479g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49.3Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 341.8±42.0 °C at 760 mmHg
Flash Point: 160.5±27.9 °C
PSA: 49.33
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2,3-difluoro-4-hydroxyphenyl)acetamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(2,3-difluoro-4-hydroxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D457433-10mg	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4		10mg	$ 50.00	2022-06-05
TRC	D457433-50mg	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4		50mg	$ 160.00	2022-06-05
TRC	D457433-100mg	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4		100mg	$ 230.00	2022-06-05
Enamine	EN300-247317-0.05g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	0.05g	$101.0	2024-06-19
Enamine	EN300-247317-0.1g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	0.1g	$152.0	2024-06-19
Enamine	EN300-247317-0.25g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	0.25g	$216.0	2024-06-19
Enamine	EN300-247317-0.5g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	0.5g	$407.0	2024-06-19
Enamine	EN300-247317-1.0g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	1.0g	$528.0	2024-06-19
Enamine	EN300-247317-2.5g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	2.5g	$1034.0	2024-06-19
Enamine	EN300-247317-5.0g	N-(2,3-difluoro-4-hydroxyphenyl)acetamide	155020-53-4	95%	5.0g	$1530.0	2024-06-19